Cas no 2727965-45-7 (2-Propenamide, N-[4-(1-benzoyl-4-piperidinyl)butyl]-3-(3-pyridinyl)-, hydrochloride (1:1), (2E)-)
2-Propenamide, N-[4-(1-benzoyl-4-piperidinyl)butyl]-3-(3-pyridinyl)-, hydrochloride (1:1), (2E)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenamide, N-[4-(1-benzoyl-4-piperidinyl)butyl]-3-(3-pyridinyl)-, hydrochloride (1:1), (2E)-
-
- MDL: MFCD17392578
- Inchi: 1S/C24H29N3O2.ClH/c28-23(12-11-21-8-6-15-25-19-21)26-16-5-4-7-20-13-17-27(18-14-20)24(29)22-9-2-1-3-10-22;/h1-3,6,8-12,15,19-20H,4-5,7,13-14,16-18H2,(H,26,28);1H/b12-11+;
- InChI Key: MULSIBUGDPOSHV-CALJPSDSSA-N
- SMILES: C(C1C=CC=CC=1)(N1CCC(CCCCNC(=O)/C=C/C2=CN=CC=C2)CC1)=O.Cl
2-Propenamide, N-[4-(1-benzoyl-4-piperidinyl)butyl]-3-(3-pyridinyl)-, hydrochloride (1:1), (2E)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Axon Medchem | 1546-5 mg |
FK 866 hydrochloride |
2727965-45-7 | 99% | 5mg |
€90.00 | 2023-07-10 | |
| Axon Medchem | 1546-10 mg |
FK 866 hydrochloride |
2727965-45-7 | 99% | 10mg |
€130.00 | 2023-07-10 | |
| Axon Medchem | 1546-50 mg |
FK 866 hydrochloride |
2727965-45-7 | 99% | 50mg |
€450.00 | 2023-07-10 | |
| AstaTech | E98899-5/MG |
FK 866 HYDROCHLORIDE |
2727965-45-7 | 95% | 5mg |
$299 | 2023-09-18 | |
| AstaTech | E98899-10/MG |
FK 866 HYDROCHLORIDE |
2727965-45-7 | 95% | 10mg |
$360 | 2023-09-18 | |
| AstaTech | E98899-50/MG |
FK 866 HYDROCHLORIDE |
2727965-45-7 | 95% | 50mg |
$853 | 2023-09-18 | |
| Axon Medchem | 1546-5mg |
FK 866 hydrochloride |
2727965-45-7 | 99% | 5mg |
€90.00 | 2025-03-06 | |
| Axon Medchem | 1546-10mg |
FK 866 hydrochloride |
2727965-45-7 | 99% | 10mg |
€130.00 | 2025-03-06 | |
| Axon Medchem | 1546-50mg |
FK 866 hydrochloride |
2727965-45-7 | 99% | 50mg |
€450.00 | 2025-03-06 |
2-Propenamide, N-[4-(1-benzoyl-4-piperidinyl)butyl]-3-(3-pyridinyl)-, hydrochloride (1:1), (2E)- Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 2-Propenamide, N-[4-(1-benzoyl-4-piperidinyl)butyl]-3-(3-pyridinyl)-, hydrochloride (1:1), (2E)-
Chemical Overview of CAS No. 2727965-45-7: 2-Propenamide, N-[4-(1-benzoyl-4-piperidinyl)butyl]-3-(3-pyridinyl)-, Hydrochloride (1:1), (2E)-
The compound with CAS No. 2727965-45-7, commonly referred to as 2-Propenamide, N-[4-(1-benzoyl-4-piperidinyl)butyl]-3-(3-pyridinyl)-, Hydrochloride (1:1), (2E)-, is a complex organic molecule with significant potential in the field of pharmaceutical chemistry. This compound is characterized by its intricate structure, which includes a piperidine ring, a benzoyl group, and a pyridine moiety. The presence of these functional groups makes it a promising candidate for various applications in drug development and chemical synthesis.
Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry due to their ability to modulate biological targets such as enzymes and receptors. The benzoyl group in this compound contributes to its lipophilicity, enhancing its ability to cross biological membranes. Additionally, the pyridine ring introduces electron-withdrawing effects, which can influence the compound's reactivity and binding affinity to specific protein targets.
The stereochemistry of this compound is defined by the (E)-configuration at the double bond in the propenamide moiety. This configuration plays a critical role in determining the compound's pharmacokinetic properties and its interaction with biological systems. Recent advancements in stereochemical analysis have enabled researchers to better understand how such configurations impact drug efficacy and toxicity.
In terms of synthesis, this compound is typically prepared through a multi-step process involving coupling reactions and stereochemical control. The use of advanced catalysts and reaction conditions has significantly improved the yield and purity of this compound. Researchers have also explored alternative synthetic pathways to enhance scalability for potential large-scale production.
The hydrochloride salt form of this compound ensures its stability under various storage conditions and facilitates its formulation into pharmaceutical dosage forms. Studies on its solubility and bioavailability have revealed that it exhibits favorable pharmacokinetic profiles, making it a strong candidate for further preclinical testing.
Preliminary biological assays have demonstrated that this compound exhibits potent activity against certain disease targets. For instance, it has shown promise as an inhibitor of enzymes involved in neurodegenerative diseases. These findings underscore its potential as a lead compound for drug discovery programs targeting complex pathological conditions.
In conclusion, CAS No. 2727965-45-7 represents a cutting-edge molecule with significant potential in the field of medicinal chemistry. Its unique structure, combined with recent advances in synthetic methodologies and biological evaluation techniques, positions it as a valuable asset in the pursuit of novel therapeutic agents.
2727965-45-7 (2-Propenamide, N-[4-(1-benzoyl-4-piperidinyl)butyl]-3-(3-pyridinyl)-, hydrochloride (1:1), (2E)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)